Cas no 6316-16-1 (4,7-Methano-5H-inden-5-one,1,3a,4,6,7,7a-hexahydro-)

• Product Name: 4,7-Methano-5H-inden-5-one,1,3a,4,6,7,7a-hexahydro-
• CAS No: 6316-16-1
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 506493
• PubChem ID: 95184
• Update Time: 2025-04-19

4,7-Methano-5H-inden-5-one,1,3a,4,6,7,7a-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-5H-inden-5-one,1,3a,4,6,7,7a-hexahydro-
• 1,3a,4,6,7,7a-hexahydro-4,7-methano-5H-inden-5-one
• Dicyclopentadiene ketone
• 1,3a,4,6,7,7a-hexahydro-5H-4,7-methanoinden-5-one
• NSC 22458
• NSC 31987
• Tricyclo(5.2.1.02,6)dec-4-en-8-one

• Inchi： 1S/C10H12O/c11-10-5-6-4-9(10)8-3-1-2-7(6)8/h1,3,6-9H,2,4-5H2
• InChI Key： UCWKJFXRPXCVCD-UHFFFAOYSA-N
• SMILES： O=C1CC2CC1C1C=CCC21

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.3

Experimental Properties

• Density: 1.146
• Boiling Point: 246.3°C at 760 mmHg
• Flash Point: 99.3°C
• Refractive Index: 1.562
• PSA: 17.07
• LogP: 1.78760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids